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Compound of Interest

Compound Name: 4-Chloro-5-iodopyrimidine

CAS No.: 63558-65-6

Cat. No.: B1631505 Get Quote

Executive Summary & Immediate Action
Do not dispose of 4-Chloro-5-iodopyrimidine in general organic waste or municipal drains.[1]

This compound is a halogenated nitrogen heterocycle.[1] Its disposal requires a dedicated

Halogenated Waste stream destined for high-temperature incineration equipped with acid-gas

scrubbing.[1] Improper disposal risks the formation of toxic dioxins and unregulated release of

hydrochloric (HCl) and hydroiodic (HI) acids.[1]

Primary Hazard: Corrosive (Skin/Eye), Acute Toxicity, Target Organ Toxicity (Respiratory).[1]

Reactivity: High electrophilicity at the C-4 position; reacts violently with strong nucleophiles

(amines, thiols) and oxidizers.[1]

Disposal Route: High-BTU Incineration (Halogen-Specific).

Chemical Profile & Hazard Mechanism
To handle this chemical safely, one must understand its molecular behavior.[1] 4-Chloro-5-
iodopyrimidine is not merely "toxic"; it is a functionalized electrophile designed to react.[1]

Molecular Reactivity (The "Why" Behind the Protocol)
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The pyrimidine ring is electron-deficient.[1] The chlorine atom at position 4 is a potent leaving

group, making the molecule highly susceptible to Nucleophilic Aromatic Substitution (SNAr).[1]

The Risk: If mixed into a waste container with strong nucleophiles (e.g., waste amines,

hydrazines, or thiolates), an uncontrolled exothermic reaction can occur, leading to container

over-pressurization.[1]

The Iodine Factor: The C-I bond is weaker than the C-Cl bond.[1] Exposure to light or strong

oxidizers can cleave this bond, releasing free iodine (

) or iodide radicals, which are corrosive and staining.[1]

GHS Hazard Classification
Hazard Class Category Hazard Statement Signal Word

Acute Toxicity (Oral) 4
H302: Harmful if

swallowed
Warning

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

Danger

Eye Damage 1
H318: Causes serious

eye damage
Danger

STOT - Single

Exposure
3

H335: May cause

respiratory irritation
Warning

Data synthesized from aggregated GHS notifications [1][2].

Waste Segregation: A Self-Validating System
A "self-validating" safety system relies on physical barriers and clear labeling to prevent human

error.[1] For 4-Chloro-5-iodopyrimidine, segregation is the primary control.[1]

The Segregation Matrix[1]
Compatible Stream: Halogenated Solvents (Dichloromethane, Chloroform).[1]
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INCOMPATIBLE Stream (DO NOT MIX):

Non-Halogenated Organics: Mixing halogens here violates incineration protocols (requires

higher temps).[1]

Aqueous Basic Waste: Hydrolysis generates HCl/HI and potentially unstable hydroxy-

pyrimidines.[1]

Oxidizers: Risk of iodine liberation.[1]

Disposal Workflow
The following decision tree outlines the logical flow for disposing of 4-Chloro-5-
iodopyrimidine in various states (solid reagent vs. reaction mixture).
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Waste Generation Source

Determine Physical State

Solid / Pure Substance
(Expired or Excess)

Solid

Reaction Mixture / Solution

Liquid

1. Double bag in polyethylene
2. Place in wide-mouth jar

3. Label 'Solid Halogenated Toxic'

Is Solvent Halogenated?

Pour into 'Halogenated Organic'
Waste Carboy (High BTU)

Yes (e.g., DCM)

CRITICAL STOP:
Do NOT mix with general organics.

Segregate into dedicated
'Halogenated' stream.

No (e.g., Ethanol, DMF)

Labeling Requirements:
- Constituent: 4-Chloro-5-iodopyrimidine

- Hazard: Corrosive, Toxic
- Code: Halogenated

Re-route to Halo Stream

Transfer to EHS/Incineration
(Requires Scrubber for HCl/HI)

Click to download full resolution via product page
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Figure 1: Decision matrix for the safe disposal of halogenated pyrimidines, ensuring correct

waste stream selection.

Step-by-Step Disposal Procedures
Protocol A: Solid Waste (Pure Substance)
Applicable for: Expired shelf reagents, spilled solids, or excess weighing powder.[1]

PPE Requirement: Nitrile gloves (double gloving recommended), safety goggles, and lab

coat.[1] Use a fume hood to avoid dust inhalation.[1]

Primary Containment: Transfer the solid into a clear polyethylene bag or a screw-top wide-

mouth jar. Do not throw loose powder into a large waste drum; this creates a dust cloud risk

for waste handlers.[1]

Secondary Containment: If bagged, place the bag inside a rigid container (e.g., a secondary

plastic jar) to prevent puncture.

Labeling: Affix a hazardous waste label.

Chemical Name: 4-Chloro-5-iodopyrimidine.[1][2][3][4]

Hazards: Toxic, Corrosive.[1]

Note: "Solid Halogenated Organic."[1]

Storage: Store in the satellite accumulation area (SAA) inside a secondary tray until pickup.

Protocol B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Applicable for: HPLC waste, reaction workups, or dissolved reagents.[1]

Compatibility Check: Ensure the waste carboy is designated for Halogenated Solvents.[1]

Why? Incinerators burn halogenated waste at higher temperatures (>1100°C) to ensure

destruction and prevent dioxin formation [3].[1]
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pH Check: If the reaction mixture was acidic (e.g., post-hydrolysis), neutralize to pH 6-8

before adding to the organic waste drum to prevent corrosion of the drum or gas evolution.[1]

Transfer: Pour slowly into the carboy using a funnel. Avoid splashing.

Log It: Immediately update the waste log attached to the carboy. Record the approximate

percentage of 4-Chloro-5-iodopyrimidine. This is vital for the disposal facility to calculate

the "Halogen Load."[1]

Protocol C: Contaminated Debris
Applicable for: Syringes, needles, contaminated gloves, and paper towels.[1]

Sharps: Chemically contaminated needles must go into a Hard-Walled Sharps Container, not

the trash. The container must be incinerated.[1]

Soft Debris: Gloves and paper towels heavily contaminated with the substance should be

bagged, labeled as "Hazardous Debris (Halogenated)," and treated as solid hazardous

waste.[1] Do not place in regular trash or biohazard bags (unless also bio-contaminated).[1]

Emergency Response: Spills
Trigger: Powder spill inside a fume hood or on the floor.[1]

Evacuate & Ventilate: If the spill is outside the hood and dust is visible, evacuate the

immediate area.[1] Allow dust to settle.[1]

PPE: Wear N95 or P100 respiratory protection if dust is present.[1]

Dry Clean-Up:Do not use water initially. Water may hydrolyze the compound, releasing acidic

vapors.[1]

Cover the spill with an absorbent material (Vermiculite or Chemizorb).[1]

Gently sweep into a dustpan to minimize aerosolization.[1]

Decontamination: Once the bulk solid is removed, wipe the surface with a soap/water

solution, followed by an alcohol wipe.[1] Place all cleanup materials into the Solid Hazardous
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Waste stream.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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